![molecular formula C12H18N4O2 B3966895 N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide](/img/structure/B3966895.png)
N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide
Overview
Description
N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide, also known as JNJ-40411813, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide is not fully understood, but it is believed to act as a selective inhibitor of the P2X7 receptor. This receptor is involved in the activation of microglia and the release of pro-inflammatory cytokines. By inhibiting this receptor, this compound may reduce inflammation and protect neurons from damage.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines in the brain, including interleukin-1β and tumor necrosis factor-α. Additionally, this compound has been shown to reduce the activation of microglia and astrocytes, which are involved in neuroinflammation.
Advantages and Limitations for Lab Experiments
One advantage of N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide is that it has been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide. One area of interest is its potential as a therapeutic agent for other neurological disorders, such as multiple sclerosis and traumatic brain injury. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, there is potential for the development of more potent and selective P2X7 receptor inhibitors based on the structure of this compound.
Scientific Research Applications
N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide has been primarily studied for its potential as a therapeutic agent in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects by inhibiting the activation of microglia and reducing inflammation in the brain. Additionally, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
N-ethyl-1-(6-methoxypyrimidin-4-yl)pyrrolidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O2/c1-3-13-12(17)9-4-5-16(7-9)10-6-11(18-2)15-8-14-10/h6,8-9H,3-5,7H2,1-2H3,(H,13,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDZICWABRKOAIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CCN(C1)C2=CC(=NC=N2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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